Cas no 77748-17-5 (2-Chloro-5-phenoxybenzaldehyde)

• Product Name: 2-Chloro-5-phenoxybenzaldehyde
• CAS No: 77748-17-5
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 6598298
• Update Time: 2025-05-21

2-Chloro-5-phenoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-phenoxybenzaldehyde
• Benzaldehyde, 2-chloro-5-phenoxy-

• Inchi： 1S/C13H9ClO2/c14-13-7-6-12(8-10(13)9-15)16-11-4-2-1-3-5-11/h1-9H
• InChI Key： KQMDFOHJYVWWEG-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(OC2=CC=CC=C2)=CC=C1Cl

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 359.6±22.0 °C(Predicted)

Additional information on 2-Chloro-5-phenoxybenzaldehyde

Comprehensive Analysis of 2-Chloro-5-phenoxybenzaldehyde (CAS No. 77748-17-5): Properties, Applications, and Industry Insights

2-Chloro-5-phenoxybenzaldehyde (CAS No. 77748-17-5) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This chlorinated benzaldehyde derivative features a unique molecular structure combining a phenoxy group and an aldehyde functional group, making it a valuable intermediate in synthetic chemistry. With growing interest in green chemistry and sustainable synthesis, researchers are increasingly exploring eco-friendly production methods for this compound.

The compound's chemical stability and reactivity have made it a focal point in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory drugs. Recent studies highlight its potential as a building block for biodegradable polymers, aligning with global trends toward environmentally friendly materials. Analytical techniques like HPLC and GC-MS are commonly employed to ensure the purity of CAS 77748-17-5, meeting stringent industry standards.

In the agrochemical sector, 2-Chloro-5-phenoxybenzaldehyde serves as a precursor for crop protection agents, addressing the rising demand for high-efficiency pesticides with lower environmental impact. Its molecular structure allows for selective modifications, enabling the creation of target-specific formulations. This adaptability has sparked interest in precision agriculture solutions, a hot topic among researchers and farmers alike.

From a commercial perspective, the global market for specialty aldehydes like 77748-17-5 is expanding, driven by advancements in catalytic processes and flow chemistry. Manufacturers are investing in continuous production systems to enhance yield while reducing waste—a response to the circular economy movement. Quality control protocols for this compound now frequently incorporate AI-powered analytical tools, reflecting the industry's digital transformation.

Environmental and safety considerations remain paramount when handling 2-Chloro-5-phenoxybenzaldehyde. While not classified as hazardous under standard regulations, proper laboratory handling practices are essential. The scientific community continues to investigate its biodegradation pathways, particularly in soil and aquatic systems, to ensure compliance with evolving REACH regulations and green chemistry principles.

Emerging research explores the compound's potential in organic electronics, where its conjugated system shows promise for semiconductor applications. This aligns with the booming interest in flexible electronics and wearable technologies. Additionally, its derivatives are being tested as photoinitiators in UV-curable coatings, tapping into the growing sustainable packaging market.

For researchers sourcing CAS 77748-17-5, critical parameters include percentage purity, residual solvent content, and isomeric purity. Advanced purification techniques like preparative chromatography have become standard for high-grade material. The compound's spectral data (IR, NMR) are well-documented, facilitating its identification in quality assurance processes across industries.

The future outlook for 2-Chloro-5-phenoxybenzaldehyde appears promising, with patent analysis revealing increasing applications in biocatalysis and enzyme-mediated synthesis. As industries prioritize atom-efficient reactions and renewable feedstocks, this compound's role in sustainable chemical production is likely to expand further, making it a molecule worth watching in coming years.